2-(4-fluorophenyl)-N-((4-methyl-6-morpholinopyrimidin-2-yl)methyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[(4-methyl-6-morpholin-4-ylpyrimidin-2-yl)methyl]acetamide
• InChI: InChI=1S/C18H21FN4O2/c1-13-10-17(23-6-8-25-9-7-23)22-16(21-13)12-20-18(24)11-14-2-4-15(19)5-3-14/h2-5,10H,6-9,11-12H2,1H3,(H,20,24)
• InChI Key: QLPRLZHDBOEGHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)CNC(=O)CC2=CC=C(C=C2)F)N3CCOCC3
• Molecular Formula: C18H21FN4O2
• Molecular Weight: 344.4 g/mol
• CAS No.: 1798031-84-1

Description

2-(4-fluorophenyl)-N-((4-methyl-6-morpholinopyrimidin-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H21FN4O2 and its molecular weight is 344.39. The purity is usually 95%.
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Scientific Research Applications

Radioligand Development for PET Imaging

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds with structural similarities to "2-(4-fluorophenyl)-N-((4-methyl-6-morpholinopyrimidin-2-yl)methyl)acetamide," has been reported as selective ligands for the translocator protein (18 kDa). These compounds have been designed with fluorine atoms in their structure, allowing labeling with fluorine-18 and in vivo imaging using positron emission tomography (PET) (Dollé et al., 2008).

Polymorphism and Pharmaceutical Formulation Studies

Studies on linezolid, a molecule with structural features similar to the compound of interest, focused on its polymorphic forms and their characterization. This research is crucial for understanding the physical properties of pharmaceutical compounds, which can significantly affect their stability, solubility, and bioavailability (Maccaroni et al., 2008).

Antimicrobial Activity Research

Synthesis and evaluation of pyrimidine-triazole derivatives, structurally related to "this compound," have shown antimicrobial activity against selected bacterial and fungal strains. This line of research highlights the potential of such compounds in developing new antimicrobial agents (Majithiya & Bheshdadia, 2022).

Exploration of Anticancer and Antiviral Potentials

Research into derivatives of "this compound" and related molecules has explored their potential as anticancer and antiviral agents. These studies are pivotal for the discovery of novel therapeutic agents, particularly in the treatment of resistant strains of viruses and cancer cells (Mary et al., 2020).

Development of Antifungal Agents

The synthesis and evaluation of 2-(2-oxo-morpholin-3-yl)-acetamide derivatives have demonstrated fungicidal activity against Candida and Aspergillus species. Such research is critical in addressing the growing concern of fungal resistance to existing antifungal medications (Bardiot et al., 2015).